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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, isolation, and structural

elucidation of Paniculidine C, an indole alkaloid derived from the roots of Murraya exotica.

This document details the experimental protocols employed in its identification and presents a

comprehensive summary of its physicochemical properties.

Introduction
Paniculidine C is a naturally occurring indole alkaloid first isolated from Murraya exotica, a

plant species belonging to the Rutaceae family.[1] Plants of the Murraya genus are known for

their rich diversity of bioactive secondary metabolites, including coumarins, flavonoids, and

alkaloids.[1][2][3] Paniculidine C is part of a larger family of related indole alkaloids,

Paniculidines A-F, also isolated from this plant source.[1] The structural characterization of

these compounds has been accomplished through extensive spectroscopic analysis.

Physicochemical Properties of Paniculidine C
A summary of the key physicochemical data for Paniculidine C is presented in the table below.

This data is crucial for its identification and characterization in a laboratory setting.
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Property Value Reference

Molecular Formula C₁₃H₁₇NO He et al., 2017

Molecular Weight 203.28 g/mol He et al., 2017

Appearance Colorless oil He et al., 2017

Optical Rotation [α]²⁰D +10.3 (c 0.1, MeOH) He et al., 2017

UV (MeOH) λₘₐₓ (log ε) 220 (4.53), 278 (3.78) nm He et al., 2017

IR (KBr) νₘₐₓ
3415, 2924, 1637, 1456, 1384

cm⁻¹
He et al., 2017

HRESIMS
m/z 204.1383 [M+H]⁺ (calcd

for C₁₃H₁₈NO, 204.1388)
He et al., 2017

Experimental Protocols
The following sections detail the methodologies employed in the extraction, isolation, and

structural elucidation of Paniculidine C from the roots of Murraya exotica.

Extraction and Isolation
The general workflow for the extraction and isolation of Paniculidine C is depicted in the

diagram below.

Caption: General workflow for the extraction and isolation of Paniculidine C.

The dried and powdered roots of Murraya exotica were subjected to extraction with 95%

ethanol. The resulting crude extract was then partitioned to obtain a total alkaloid fraction. This

fraction was further subjected to a series of chromatographic separations to isolate the

individual paniculidine compounds.

The isolation process involved the following steps:

Silica Gel Column Chromatography: The crude alkaloid extract was initially fractionated

using a silica gel column, eluting with a gradient of chloroform and methanol.
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Sephadex LH-20 Column Chromatography: Fractions containing the paniculidines were

further purified on a Sephadex LH-20 column, typically using methanol as the eluent.

Preparative High-Performance Liquid Chromatography (HPLC): The final purification of

Paniculidine C was achieved using preparative HPLC, yielding the compound as a colorless

oil.

Structure Elucidation
The chemical structure of Paniculidine C was determined through a combination of

spectroscopic techniques. The logical flow of the structure elucidation process is outlined

below.
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Caption: Logic diagram for the structural elucidation of Paniculidine C.

The spectroscopic data that led to the identification of Paniculidine C are summarized in the

following tables.

¹H NMR (600 MHz, CD₃OD) Data for Paniculidine C
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Position δH (ppm) Multiplicity J (Hz)

1 - - -

2 7.01 s

4 7.52 d 7.8

5 7.03 t 7.8, 7.2

6 7.10 t 7.8, 7.2

7 7.30 d 7.8

1' 3.40 m

2' 1.85 m

3' 2.75 t 7.8

4' 1.65 m

5' 0.95 d 6.6

¹³C NMR (150 MHz, CD₃OD) Data for Paniculidine C
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Position δC (ppm)

1 -

2 123.5

3 113.8

3a 128.4

4 119.5

5 120.0

6 122.3

7 112.2

7a 138.0

1' 68.5

2' 35.8

3' 29.8

4' 37.5

5' 17.2

Biological Activity
Currently, there is a lack of published data specifically detailing the biological activities of

Paniculidine C, including its potential anticancer, anti-inflammatory, or neuroprotective effects.

While other compounds isolated from Murraya species have demonstrated a range of

pharmacological properties, the bioactivity of Paniculidine C remains an area for future

investigation.

Conclusion
Paniculidine C, a distinct indole alkaloid, has been successfully isolated from the roots of

Murraya exotica. Its structure has been rigorously established through a comprehensive

application of modern spectroscopic techniques. The detailed experimental protocols and
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quantitative data presented in this guide provide a valuable resource for researchers in the

fields of natural product chemistry, phytochemistry, and drug discovery. Further investigation

into the biological activities of Paniculidine C is warranted to explore its potential therapeutic

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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